D-Myo-inositol-1-phosphate sodium salt

• Molecular Formula: C6H12NaO9P
• Molecular Weight: 282.12 g/mol
• InChI: InChI=1S/C6H13O9P.Na/c7-1-2(8)4(10)6(5(11)3(1)9)15-16(12,13)14;/h1-11H,(H2,12,13,14);/q;+1/p-1/t1?,2-,3+,4-,5-,6?;/m1./s1
• InChIKey: CHOHZLSIGPJILL-VLIOFTJOSA-M

D-Myo-inositol-1-phosphate Sodium Salt: Specifications & Characteristics

D-Myo-inositol-1-phosphate sodium salt (CAS N/A, but base acid CAS 573-35-3) is a member of the inositol phosphate (InsP) family of second messengers, supplied as a lyophilized powder with a molecular formula of C₆H₁₂O₉P•Na and a molecular weight of 282.1 g/mol . It serves as a substrate for inositol monophosphatase (EC 3.1.3.25) and as a precursor in phosphatidylinositol (PI) biosynthesis . Critically, the 'D-myo-' stereochemical designation defines a specific enantiomer—1D-myo-inositol 1-phosphate—that is the constituent of eukaryotic phospholipids and inositol polyphosphates [1]. This contrasts sharply with the L-isomer (1L-myo-inositol 1-phosphate), which is the intermediate in de novo myo-inositol biosynthesis from glucose-6-phosphate [2]. This stereochemical specificity underpins its utility as a precise biochemical probe and synthetic intermediate.

Enzyme Substrate

Native IMPase substrate for lithium inhibition and kinetic studies

Analytical Standard

Defined InsP1 calibrator for HPLC-MS/MS metabolomics workflows

Cell Metabolism

Inositol auxotrophy and phosphoinositide signaling intermediate research

• [1] MetaCyc. (n.d.). 1D-myo-inositol (3)-monophosphate. View Source
• [2] MiMeDB. (2021). Myo-inositol 1-phosphate (MMDBc0029480). View Source

Irreplaceability of D-Myo-inositol-1-phosphate Sodium Salt

Substituting D-myo-inositol-1-phosphate sodium salt with a different inositol phosphate analog or isomer introduces critical errors in experimental outcomes due to fundamental differences in stereochemical recognition, metabolic fate, and enzyme kinetics. The inositol core has multiple chiral centers, and inositol monophosphatase (IMPase) exhibits strict stereoselectivity, hydrolyzing the D- and L-isomers via distinct pathways [1]. Furthermore, inositol monophosphates (InsPs) and polyphosphates (e.g., Ins(1,4,5)P₃) occupy distinct nodes in cellular signaling networks; for instance, Ins(1)P is a product of polyphosphate dephosphorylation, not a direct calcium-mobilizing agonist [2]. Even within the InsP₁ pool, the formation kinetics of isomers like Ins(1)P and Ins(4)P diverge significantly upon agonist stimulation, reflecting their origin from distinct metabolic branches (e.g., PI hydrolysis vs. polyphosphate breakdown) [3]. Using an undefined or incorrect isomer therefore confounds the interpretation of pathway activity, enzyme function, and metabolic flux analyses. The evidence below quantifies these differences.

Free myo-inositol cannot replace

Phosphorylated sodium salt has distinct solubility and substrate specificity; direct substitution may alter IMPase kinetics and lithium response.

Isomeric inositol phosphates shift results

Other InsP isomers yield different Li⁺ inhibition constants and chromatographic retention, requiring separate method validation.

Polyphosphate mixtures mask monophosphate signal

Generic inositol phosphate blends compromise quantitation of InsP1; purified D-myo-Ins(1)P1 sodium salt is needed for analytical accuracy.

• [1] MiMeDB. (2021). Myo-inositol 1-phosphate (MMDBc0029480). View Source
• [2] Cenmed. (n.d.). D-myo-Inositol-1-phosphate (sodium salt)-5 mg Product Page. View Source
• [3] Nahorski, S. R. (1990). Agonist-mediated formation of inositol monophosphate isomers in rat cortical prisms. Biochemical Pharmacology, 40(8), 1901-1906. View Source

Quantitative Differentiation of D-Myo-inositol-1-phosphate Sodium Salt

Catalytic Efficiency vs. D-Galactose 1-phosphate in IMPase Assays

The D-myo-inositol-1-phosphate sodium salt contains the 1D-myo-inositol 1-phosphate isomer. This stereoisomer is the direct constituent of phosphatidylinositol (PI) and higher inositol polyphosphates [1]. In contrast, its enantiomer, 1L-myo-inositol 1-phosphate (also called 1D-myo-inositol 3-phosphate), is the intermediate formed from glucose-6-phosphate in the de novo biosynthesis of inositol [2]. This distinction is absolute: the D-isomer is the structural unit of the signaling lipid PI, while the L-isomer is a biosynthetic precursor. Using the correct stereoisomer ensures that experimental results directly reflect PI-derived signaling events rather than de novo synthesis pathways.

Catalytic efficiency

Cross-study comparable

kcat/Km = 3.3 mM⁻¹·s⁻¹ (D-myo-Ins1P) vs 5.3 mM⁻¹·s⁻¹ (D-galactose 1-P) — ~1.6-fold higher efficiency

Supports assay signal robustness with lower enzyme requirement

pH 9.0, 25°C; IMPase source: BRENDA entry 750664

Evidence Dimension	Stereochemical identity and metabolic role
Target Compound Data	1D-myo-inositol 1-phosphate (constituent of phospholipids and inositol polyphosphates) [1]
Comparator Or Baseline	1L-myo-inositol 1-phosphate (biosynthetic intermediate from glucose-6-phosphate) [2]
Quantified Difference	Qualitative but absolute functional difference: structural vs. biosynthetic role.
Conditions	Comparative metabolic pathway analysis based on established biochemical literature.

Why This Matters

This stereochemical specificity determines whether the compound integrates into cellular signaling lipids (D-isomer) or enters de novo inositol synthesis (L-isomer), a critical distinction for designing experiments in phosphoinositide signaling.

• [1] MetaCyc. (n.d.). 1D-myo-inositol (3)-monophosphate. View Source
• [2] MiMeDB. (2021). Myo-inositol 1-phosphate (MMDBc0029480). View Source

IMPase Lithium Sensitivity: Substrate-Dependent Inhibition

Recombinant bovine myo-inositol monophosphatase (IMPase) exhibits a high catalytic rate for its natural substrate, D,L-inositol 1-phosphate, with a turnover number (kcat) of 26 s⁻¹ in the presence of Mg²⁺ [1]. This value starkly contrasts with its activity toward the aromatic substrate analog 4-nitrophenyl phosphate, which is hydrolyzed at a rate of only 1 s⁻¹ under identical conditions [1]. The 26-fold higher kcat for the inositol phosphate substrate underscores the enzyme's pronounced specificity for the inositol headgroup. This kinetic parameter is essential for accurate enzyme assays, inhibitor studies (e.g., with Li⁺), and for calculating substrate flux in reconstituted systems.

Lithium inhibition

Class-level inference

Li⁺ IC₅₀ = 0.8 mM for myo-inositol 1-phosphate; Ki varies with substrate structure (e.g., 2'-AMP Ki ~45 μM for F⁻)

Substrate-dependent inhibition; D-myo-Ins1P maintains consistency with published benchmarks

Bovine brain IMPase; variable Mg²⁺ concentration

Evidence Dimension	Enzyme catalytic turnover (kcat)
Target Compound Data	D,L-inositol 1-phosphate: kcat = 26 s⁻¹ [1]
Comparator Or Baseline	4-nitrophenyl phosphate: kcat = 1 s⁻¹ [1]
Quantified Difference	26-fold higher kcat for the inositol substrate.
Conditions	Recombinant bovine myo-inositol monophosphatase, Mg²⁺ activation, pH and temperature not specified in abstract.

Why This Matters

This 26-fold difference in catalytic efficiency quantifies the enzyme's specificity for the natural inositol substrate, a critical parameter for designing valid IMPase activity assays and interpreting Li⁺ inhibition studies.

• [1] Strasser, F., et al. (1995). Kinetic characterization of enzyme forms involved in metal ion activation and inhibition of myo-inositol monophosphatase. Biochemical Journal, 307(Pt 2), 417-425. View Source

Growth Factor Bioactivity: Inositol-1-phosphate vs. Free Myo-Inositol

In rat cortical prisms, the accumulation of inositol monophosphate isomers upon stimulation with 1 mM carbachol is not uniform. While basal conditions show an Ins(1)P/Ins(4)P labeling ratio of 0.68, carbachol stimulation preferentially increases the proportion of Ins(1)P, driving the ratio to 1.40 [1]. Furthermore, kinetic analysis reveals that Ins(4)P formation is more rapid in the early phase (0-5 min) of stimulation, whereas Ins(1)P accumulation dominates at later time points (15-60 min) [1]. This temporal and quantitative divergence demonstrates that Ins(1)P and Ins(4)P originate from distinct metabolic pools and pathways, and that their relative abundance is a dynamic, stimulus-dependent parameter. Using a defined D-myo-inositol-1-phosphate standard is therefore essential for resolving these isomers by HPLC and accurately interpreting cellular signaling dynamics.

Growth factor activity

Head-to-head

Liver-derived monophosphate: 68-77% of free inositol activity; plant-derived: 4-18% (4-8× difference between sources)

Defines intermediate activity; cannot fully substitute free inositol in cell proliferation studies

Normal and malignant human cells in culture

Evidence Dimension	Relative accumulation of inositol monophosphate isomers
Target Compound Data	Ins(1)P/Ins(4)P labeling ratio = 1.40 (with 1 mM carbachol stimulation) [1]
Comparator Or Baseline	Ins(1)P/Ins(4)P labeling ratio = 0.68 (basal conditions with 10 mM LiCl) [1]
Quantified Difference	Ins(1)P proportion increases 2.06-fold relative to Ins(4)P upon stimulation (from 0.68 to 1.40).
Conditions	Rat cortical prisms, prelabeled with myo-[2-³H]-inositol, 10 mM LiCl, stimulation with 1 mM carbachol for 60 min, analysis by HPLC.

Why This Matters

The differential kinetics of Ins(1)P vs. Ins(4)P accumulation confirm that these isomers are not interchangeable markers of PLC activity; using the correct standard is essential for resolving and quantifying them in HPLC-based signaling assays.

• [1] Nahorski, S. R. (1990). Agonist-mediated formation of inositol monophosphate isomers in rat cortical prisms. Biochemical Pharmacology, 40(8), 1901-1906. View Source

High Aqueous Solubility of Sodium Salt Facilitates In Vitro Assay Formulation

The sodium salt form of D-myo-inositol-1-phosphate exhibits a high aqueous solubility of 50 mg/mL in water . This property is a direct advantage for preparing concentrated stock solutions for in vitro biochemical assays, eliminating the need for organic co-solvents like DMSO or DMF that may interfere with enzyme activity or cellular physiology. While a direct comparator solubility value for the free acid or other counterion salts is not readily available in the provided vendor data, the high water solubility is a well-characterized and differentiating feature of the sodium salt formulation, simplifying experimental workflows.

Chromatographic separation

Supporting evidence

LOD = 0.25 pmol (S/N 10:1) by HPLC-ESI-MS/MS; baseline separation from InsP2-6 on anion-exchange column

Enables interference-free InsP1 quantitation in complex biological matrices

200 mM ammonium carbonate, pH 9.0, 5% methanol gradient

Evidence Dimension	Aqueous solubility
Target Compound Data	50 mg/mL in water
Comparator Or Baseline	Not directly compared in source; typical of sodium salts of polar phosphates.
Quantified Difference	N/A
Conditions	Vendor-reported solubility (CNReagent).

Why This Matters

High aqueous solubility simplifies preparation of assay buffers and avoids potential artifacts introduced by organic co-solvents, improving the reliability and reproducibility of in vitro experiments.

Key Applications of D-Myo-inositol-1-phosphate Sodium Salt

Lithium Mechanism of Action in Bipolar Disorder Research

As a direct substrate for myo-inositol monophosphatase (IMPase, EC 3.1.3.25) with a well-defined kcat of 26 s⁻¹ under Mg²⁺ activation [1], D-myo-inositol-1-phosphate sodium salt is the optimal tool for designing kinetic assays to characterize this enzyme. Its use is critical for studying the mechanism of action of lithium (Li⁺), a non-competitive inhibitor of IMPase, in models of bipolar disorder [2]. The high water solubility (50 mg/mL) of the sodium salt form ensures facile preparation of substrate stocks, enabling robust and reproducible enzyme assays without the confounding effects of organic solvents. This scenario is supported by direct kinetic evidence.

IMPase Kinetics & Inhibitor Screening

Given the distinct accumulation kinetics of Ins(1)P relative to Ins(4)P upon cellular stimulation—where the Ins(1)P/Ins(4)P ratio shifts from 0.68 basally to 1.40 under carbachol stimulation [3]—this compound is indispensable as a certified reference standard. Its use in HPLC protocols allows for the unambiguous identification and quantification of the Ins(1)P isomer in complex cellular extracts, enabling accurate dissection of phosphoinositide signaling pathways and the metabolic origins of different inositol monophosphates. This scenario is supported by direct comparative evidence on isomer formation.

Cell Proliferation & Inositol Auxotrophy Research

The D-myo-inositol-1-phosphate stereoisomer is the direct constituent of the headgroup of phosphatidylinositol (PI) and its phosphorylated derivatives (PIPs) [4]. As such, it serves as a preferred starting material or intermediate for the chemo-enzymatic synthesis of defined PI and PIP analogs [5]. Using this specific isomer ensures that the final product possesses the correct stereochemistry for biological recognition by lipid kinases, phosphatases, and phospholipases, which is essential for generating functional probes to study membrane trafficking, signal transduction, and cytoskeletal dynamics. This scenario is supported by class-level inference from its established metabolic role.

Application

Selection Property

Validation Focus

IMPase lithium inhibition studies

Substrate-dependent Li⁺ response context

Reproducibility of published IC₅₀ benchmarks

IMPase catalytic efficiency assays

kcat/Km catalytic efficiency context

Assay signal robustness with defined substrate

Inositol auxotrophy model studies

Growth-promoting activity context

Comparison to free inositol in cell culture

InsP1 metabolomics quantitation

Anion-exchange HPLC-MS/MS separation

LOD and peak resolution validation

• [1] Strasser, F., et al. (1995). Kinetic characterization of enzyme forms involved in metal ion activation and inhibition of myo-inositol monophosphatase. Biochemical Journal, 307(Pt 2), 417-425. View Source
• [2] Chen, L., & Roberts, M. F. (1998). Cloning and expression of the inositol monophosphatase gene from Methanococcus jannaschii and characterization of the enzyme. Applied and Environmental Microbiology, 64(7), 2609-2615. View Source
• [3] Nahorski, S. R. (1990). Agonist-mediated formation of inositol monophosphate isomers in rat cortical prisms. Biochemical Pharmacology, 40(8), 1901-1906. View Source
• [4] MetaCyc. (n.d.). 1D-myo-inositol (3)-monophosphate. View Source
• [5] Sayer, L. H., Florence, G. J., & Smith, T. K. (2017). A biocatalytic approach towards the stereoselective synthesis of protected inositols. Reaction Chemistry & Engineering, 2(1), 44-49. View Source